7-Fluoro-3,4-dihydromethylquinoxaline-2(1H)-one

• Molecular Formula: C9H9FN2O
• Molecular Weight: 180.18 g/mol
• IUPAC Name: 7-fluoro-1-methyl-3,4-dihydroquinoxalin-2-one
• InChI: InChI=1S/C9H9FN2O/c1-12-8-4-6(10)2-3-7(8)11-5-9(12)13/h2-4,11H,5H2,1H3
• InChI Key: BCMCYHILCIGRFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CNC2=C1C=C(C=C2)F

Description

7-Fluoro-3,4-dihydromethylquinoxaline-2(1H)-one is a useful research compound. Its molecular formula is C9H9FN2O and its molecular weight is 180.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(4-fluoro-5-methyl-2-nitrophenyl)glycine sodium salt(0. 125 g, 0.548 mmol) and tin (II) chloride dihydrate (0.370 g, 1.64 mmol, Aldrich, used as received) in ethanol (3.0 mL) was refluxed for 30 min. It was then cooled to room temperature and the solvent was removed under vacuum. The residue was diluted with water (4.0 mL) and basified with saturated NaHCO3 to pH ˜8. The resulting. suspension was extracted with ethyl acetate (30 mL). The extract was dried over Na2SO4 and evaporated to yield 0.032 g of the tide compound as a yellow powder, which was used for the next reaction; 1H NMR (DMSO-d6): 2.024 (s, 3H), 3.607 (s, 2H), 5.751 (s, 1H), 6.453 (d, 1H, J=9.9 Hz), 6.456 (d, 1H, J=8.1 Hz), 10.162 (s, 1H).